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Nicotinamide 1,N6-Ethenoadenine Dinucleotide Nicotinamide 1,N6-Ethenoadenine Dinucleotide
Brand Name: Vulcanchem
CAS No.: 38806-38-1
VCID: VC0120492
InChI: InChI=1S/C23H27N7O14P2/c24-19(35)11-2-1-4-28(6-11)22-17(33)15(31)12(42-22)7-40-45(36,37)44-46(38,39)41-8-13-16(32)18(34)23(43-13)30-10-26-14-20-25-3-5-29(20)9-27-21(14)30/h1-6,9-10,12-13,15-18,22-23,31-34H,7-8H2,(H3-,24,35,36,37,38,39)/t12-,13-,15-,16-,17-,18-,22-,23-/m1/s1
SMILES: C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O)C(=O)N
Molecular Formula: C23H27N7O14P2
Molecular Weight: 687.4 g/mol

Nicotinamide 1,N6-Ethenoadenine Dinucleotide

CAS No.: 38806-38-1

Reference Standards

VCID: VC0120492

Molecular Formula: C23H27N7O14P2

Molecular Weight: 687.4 g/mol

Nicotinamide 1,N6-Ethenoadenine Dinucleotide - 38806-38-1

CAS No. 38806-38-1
Product Name Nicotinamide 1,N6-Ethenoadenine Dinucleotide
Molecular Formula C23H27N7O14P2
Molecular Weight 687.4 g/mol
IUPAC Name [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl [[(2R,3S,4R,5R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-hydroxyphosphoryl] phosphate
Standard InChI InChI=1S/C23H27N7O14P2/c24-19(35)11-2-1-4-28(6-11)22-17(33)15(31)12(42-22)7-40-45(36,37)44-46(38,39)41-8-13-16(32)18(34)23(43-13)30-10-26-14-20-25-3-5-29(20)9-27-21(14)30/h1-6,9-10,12-13,15-18,22-23,31-34H,7-8H2,(H3-,24,35,36,37,38,39)/t12-,13-,15-,16-,17-,18-,22-,23-/m1/s1
Standard InChIKey JCDBQDNBEQHDHK-BSLNIGMPSA-N
Isomeric SMILES C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O)C(=O)N
SMILES C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O)C(=O)N
Canonical SMILES C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O)C(=O)N
Synonyms 3-(Aminocarbonyl)-1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-β-D-ribofuranosyl]pyridinium Inner Salt P’5’-Ester with 3-β-D-Ribofuranosyl-3H-imidazo[2,1-i]purine; 1,N6-Ethenonicotinamide Adenine Dinucleotide; ε-NAD;
PubChem Compound 170119
Last Modified Dec 23 2021
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